N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]prop-2-enamide

• IUPAC Name: N-[1-(2,5-dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]prop-2-enamide
• InChI: InChI=1S/C13H18N4O2/c1-4-11(18)14-10-6-5-7-17(13(10)19)12-8-9(2)15-16(12)3/h4,8,10H,1,5-7H2,2-3H3,(H,14,18)
• InChI Key: PLNLSSCBYQSDCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)N2CCCC(C2=O)NC(=O)C=C)C
• Molecular Formula: C13H18N4O2
• Molecular Weight: 262.31 g/mol

Description

N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]prop-2-enamide, also known as DPP-2, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. DPP-2 is a member of the piperidinone family, which is known for its ability to inhibit various enzymes and receptors.

Mechanism of Action

N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]prop-2-enamide works by inhibiting the activity of specific enzymes and receptors in the body. One of the key enzymes that N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]prop-2-enamide targets is dipeptidyl peptidase-4 (DPP-4), which is involved in the regulation of glucose metabolism. By inhibiting DPP-4, N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]prop-2-enamide can improve glucose tolerance and insulin sensitivity, which makes it a potential treatment for type 2 diabetes.
Biochemical and Physiological Effects
N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]prop-2-enamide has been shown to have several biochemical and physiological effects in the body. Studies have shown that N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]prop-2-enamide can improve glucose metabolism, reduce inflammation, and inhibit the growth of cancer cells. N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]prop-2-enamide has also been shown to have neuroprotective effects and may be a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]prop-2-enamide in lab experiments is its specificity. N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]prop-2-enamide targets specific enzymes and receptors, which makes it a useful tool for studying the effects of these targets on various biological processes. However, one limitation of using N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]prop-2-enamide is its potential toxicity. Studies have shown that high doses of N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]prop-2-enamide can cause liver damage and other adverse effects.

Future Directions

There are several potential future directions for research on N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]prop-2-enamide. One area of interest is the development of N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]prop-2-enamide as a potential treatment for cancer. Studies have shown that N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]prop-2-enamide inhibits the growth of cancer cells, but more research is needed to determine its efficacy as a cancer treatment. Another area of interest is the development of N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]prop-2-enamide as a potential treatment for neurodegenerative diseases. Studies have shown that N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]prop-2-enamide has neuroprotective effects, but more research is needed to determine its potential as a treatment for these diseases. Finally, there is interest in developing more specific N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]prop-2-enamide inhibitors that can target specific enzymes and receptors with greater precision.

Synthesis Methods

The synthesis of N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]prop-2-enamide is a multi-step process that involves several chemical reactions. The first step involves the condensation of 2,5-dimethylpyrazole with 3-methyl-2-oxopiperidine to form the intermediate compound. This intermediate is then reacted with prop-2-enamide to form the final product, N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]prop-2-enamide.

Scientific Research Applications

N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]prop-2-enamide has been extensively studied for its potential therapeutic applications in various diseases. One of the most promising applications of N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]prop-2-enamide is in the treatment of cancer. Studies have shown that N-[1-(2,5-Dimethylpyrazol-3-yl)-2-oxopiperidin-3-yl]prop-2-enamide inhibits the growth of cancer cells by targeting specific enzymes and receptors that are involved in cell proliferation and survival.